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Compound of Interest

Compound Name: Apigeninidin

Cat. No.: B191520 Get Quote

Apigeninidin: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Apigeninidin is a naturally occurring anthocyanidin, a type of flavonoid, recognized for its

distinctive orange-red pigmentation. It is classified as a 3-deoxyanthocyanidin, distinguishing it

from more common anthocyanidins. Primarily found in the leaf sheaths of Sorghum bicolor, it

has garnered significant interest within the scientific community for its potential therapeutic

properties, including antioxidant, anti-inflammatory, and anticancer activities.[1] This technical

guide provides a detailed overview of Apigeninidin, focusing on its chemical identity,

physicochemical properties, biological activities, and the signaling pathways it modulates.

Chemical Identifiers
A clear identification of a chemical compound is fundamental for research and development.

The following table summarizes the key chemical identifiers for Apigeninidin.
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Identifier Value Source(s)

CAS Number 1151-98-0 [2][3][4][5][6][7][8]

PubChem CID 159360 [6]

Molecular Formula C₁₅H₁₁ClO₄ [3][5][6][8]

Molecular Weight 290.70 g/mol [3][5][6][8]

InChI
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10-3-1-9(2-4-10)14-6-5-12-
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Canonical SMILES

C1=CC(=CC=C1C2=

[O+]C3=CC(=CC(=C3C=C2)O)

O)O.[Cl-]

[5]

Isomeric SMILES

[Cl-].OC1=CC=C(C=C1)C1=C

C=C2C(O)=CC(O)=CC2=

[O+]1

[9]

IUPAC Name

2-(4-

hydroxyphenyl)chromenylium-

5,7-diol;chloride

[5][6]

Synonyms

5,7-Dihydroxy-2-(4-

hydroxyphenyl)chromenylium

chloride, Gesneridin,

Apigenidin

[6][7]

Physicochemical Properties
Understanding the physicochemical properties of Apigeninidin is crucial for its application in

experimental settings and for formulation development.
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Property Value Source(s)

Water Solubility Practically insoluble [9]

λmax (UV-Vis) 485 nm [4]

Biological Activities
Apigeninidin has demonstrated a range of biological activities, positioning it as a compound of

interest for further investigation in drug discovery.

Activity Cell Line/Assay IC₅₀ / Effect Source(s)

Anticancer
A549 (Lung

Carcinoma)

~25.7 µM (for an

extract rich in

Apigeninidin)

[10]

Anti-inflammatory
Cyclooxygenase

(COX) Assay

Selective inhibition of

COX-2 over COX-1
[2][11]

Experimental Protocols
Extraction of Apigeninidin from Sorghum bicolor
A general procedure for the extraction of 3-deoxyanthocyanidins, including Apigeninidin, from

sorghum has been described. This protocol can serve as a basis for isolating the compound for

research purposes.

Materials:

Sorghum grains

Hydrochloric acid-methanol solution (1:100, v/v)

Solid-liquid ratio of 1:20 (g/mL)

Procedure:
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Combine the sorghum grains with the hydrochloric acid-methanol solution at a solid-liquid

ratio of 1:20.

Extract the mixture for 130 minutes at a temperature of 40°C.

Following extraction, the mixture can be filtered and the solvent evaporated to yield a crude

extract rich in Apigeninidin. Further purification can be achieved using chromatographic

techniques.

Signaling Pathways
While specific signaling pathways for Apigeninidin are still under extensive investigation, the

closely related flavonoid, apigenin, has been shown to modulate a multitude of pathways

involved in cancer and inflammation. It is plausible that Apigeninidin may exert its biological

effects through similar mechanisms. The pathways modulated by apigenin provide a valuable

framework for future research on Apigeninidin.

Anticancer Signaling Pathways Modulated by Apigenin
Apigenin has been demonstrated to interfere with key signaling cascades that are often

dysregulated in cancer.
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Anticancer signaling pathways modulated by Apigenin.

Anti-inflammatory Signaling Pathways Modulated by
Apigenin
Apigenin's anti-inflammatory effects are mediated through the inhibition of key inflammatory

signaling pathways.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b191520?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


NF-κB Pathway

STING/IRF3 Pathway

Apigenin NF-κB
inhibits Pro-inflammatory

Cytokines

Apigenin STING
inhibits

IRF3 Type I Interferons

Click to download full resolution via product page

Anti-inflammatory signaling pathways modulated by Apigenin.

Conclusion
Apigeninidin is a promising natural compound with a range of biological activities that warrant

further investigation. This guide provides a foundational understanding of its chemical

properties and biological potential. The detailed information on its chemical identifiers, coupled

with the initial data on its anticancer and anti-inflammatory effects, underscores the need for

continued research. The provided experimental protocol for extraction offers a starting point for

researchers to isolate this compound for in-depth studies. While much of the detailed signaling

pathway information is currently available for the related compound apigenin, it provides a

strong rationale and direction for future studies on Apigeninidin's precise mechanisms of

action. Further research to fully elucidate its physicochemical properties, expand on its

biological activity profile, and delineate its specific molecular targets will be crucial in realizing

its full therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b191520?utm_src=pdf-body-img
https://www.benchchem.com/product/b191520?utm_src=pdf-body
https://www.benchchem.com/product/b191520?utm_src=pdf-body
https://www.benchchem.com/product/b191520?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Apigeninidin-rich Sorghum bicolor (L. Moench) extracts suppress A549 cells proliferation
and ameliorate toxicity of aflatoxin B1-mediated liver and kidney derangement in rats - PMC
[pmc.ncbi.nlm.nih.gov]

2. Apigenin in cancer therapy: anti-cancer effects and mechanisms of action - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. Resources for Human Health from the Plant Kingdom: The Potential Role of the Flavonoid
Apigenin in Cancer Counteraction [mdpi.com]

4. Apigenin modulates dendritic cell activities and curbs inflammation via RelB inhibition in
the context of neuroinflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]

5. The Potential Role of Apigenin in Cancer Prevention and Treatment - PMC
[pmc.ncbi.nlm.nih.gov]

6. mdpi.com [mdpi.com]

7. CN113557234A - Semi-synthesis method of apigenin - Google Patents
[patents.google.com]

8. Apigenin role as cell-signaling pathways modulator: implications in cancer prevention and
treatment - PMC [pmc.ncbi.nlm.nih.gov]

9. Role of Apigenin in Cancer Prevention via the Induction of Apoptosis and Autophagy
[ouci.dntb.gov.ua]

10. Apigenin and apigeninidin isolates from the Sorghum bicolor leaf targets inflammation via
cyclo-oxygenase-2 and prostaglandin-E2 blockade - PubMed [pubmed.ncbi.nlm.nih.gov]

11. Extraction, Identification and Antioxidant Activity of 3-Deoxyanthocyanidins from
Sorghum bicolor L. Moench Cultivated in China [mdpi.com]

To cite this document: BenchChem. [Apigeninidin CAS number and chemical identifiers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b191520#apigeninidin-cas-number-and-chemical-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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